Cas no 83564-55-0 (Dimethyl [2-oxo-4-(thiophen-3-yl)butyl]phosphonate)

• Product name: Dimethyl [2-oxo-4-(thiophen-3-yl)butyl]phosphonate
• CAS No: 83564-55-0
• MF: C₁₀H₁₅O₄PS
• MW: 262.262
• CID: 2804496
• PubChem ID: 15450219

Dimethyl [2-oxo-4-(thiophen-3-yl)butyl]phosphonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6750627
• DTXSID40572897
• Dimethyl [2-oxo-4-(thiophen-3-yl)butyl]phosphonate
• 83564-55-0

• Inchi： InChI=1S/C10H15O4PS/c1-13-15(12,14-2)7-10(11)4-3-9-5-6-16-8-9/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： VKSQACUFUOXWSJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 262.04286713Da
• Monoisotopic Mass: 262.04286713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8Ų